Methyl 7-bromo-[1,2,4]triazolo[1,5-A]pyridine-2-carboxylate

• IUPAC Name: methyl 7-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate
• InChI: InChI=1S/C8H6BrN3O2/c1-14-8(13)7-10-6-4-5(9)2-3-12(6)11-7/h2-4H,1H3
• InChI Key: WEOXBWSRQXVAMQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN2C=CC(=CC2=N1)Br
• Molecular Formula: C8H6BrN3O2
• Molecular Weight: 256.06 g/mol

Description

“Methyl 7-bromo-[1,2,4]triazolo[1,5-A]pyridine-2-carboxylate” is a chemical compound that belongs to the class of nitrogenous heterocyclic compounds. It contains a triazole nucleus, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. This compound is part of a broader class of compounds known as triazolopyridines.

Synthesis Analysis

The synthesis of triazolopyridines can be achieved through various methods. One such method involves a catalyst-free, additive-free, and eco-friendly process under microwave conditions. This tandem reaction involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound in a short reaction time. The methodology demonstrates a broad substrate scope and good functional group tolerance, resulting in the formation of products in good-to-excellent yields.